Flavors & Fragrances
  • Ethyl 3-(methylthio)propionate
    Ethyl 3-(methylthio)propionate
    • Cat. No.:
    • B076633
    • CAS No.:
    • 13327-56-5
    • Molecular Formula:
    • C6H12O2S
    • Molecular Weight:
    • 148.23 g/mol
    Description
    Ethyl 3-methylthiopropionate is a carboxylic ester obtained by the formal condensation of the carboxy group of 3-(methylthio)propionic acid with ethanol. It has a role as a metabolite. It is a carboxylic ester a...
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  • Hydroxycitronellal
    Hydroxycitronellal
    • Cat. No.:
    • B085589
    • CAS No.:
    • 107-75-5
    • Molecular Formula:
    • C10H20O2
    • Molecular Weight:
    • 172.26 g/mol
    Description
    Hydroxycitronellal is the tertiary alcohol arising from addition of water across the C=C double bond of citronellal. It has a role as an allergen and a fragrance. It is functionally related to a citronellal.
    ...
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  • Estragole
    Estragole
    • Cat. No.:
    • B085927
    • CAS No.:
    • 140-67-0
    • Molecular Formula:
    • C10H12O
    • Molecular Weight:
    • 148.20 g/mol
    Description
    Estragole can cause cancer according to an independent committee of scientific and health experts.
    Estragole is a colorless liquid with odor of anise. Insoluble in water. Isolated from rind of persea gratissi...
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  • 1-Octene
    1-Octene
    • Cat. No.:
    • B094956
    • CAS No.:
    • 111-66-0
    • Molecular Formula:
    • C8H16
      CH3(CH2)5CH=CH2
      C8H16
    • Molecular Weight:
    • 112.21 g/mol
    Description
    1-Octene is a linear α -olefin and an important comonomer in the production of linear low-density polyethylene (LLDPE).
    1-octene appears as a colorless liquid. Flash point 70°F. Insoluble in water a...
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  • 4-Ethyl-2-methoxyphenol
    4-Ethyl-2-methoxyphenol
    • Cat. No.:
    • B121337
    • CAS No.:
    • 2785-89-9
    • Molecular Formula:
    • C9H12O2
    • Molecular Weight:
    • 152.19 g/mol
    Description
    4-Ethylguaiacol is used as smoke flavoring in the food industry and displays antioxidant activity due to its phenolic composition. It is also present in red grapes and in red wines.
    4-Ethylguaiacol is a volat...
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  • Veratraldehyde
    Veratraldehyde
    • Cat. No.:
    • B141060
    • CAS No.:
    • 120-14-9
    • Molecular Formula:
    • C9H10O3
    • Molecular Weight:
    • 166.17 g/mol
    Description
    Veratraldehyde appears as needles or chunky light peach powder. Has an odor of vanilla beans. (NTP, 1992)
    Veratraldehyde is a dimethoxybenzene that is benzaldehyde substituted by methoxy groups at positions 3...
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  • cis-3-Hexenal
    cis-3-Hexenal
    • Cat. No.:
    • B147320
    • CAS No.:
    • 6789-80-6
    • Molecular Formula:
    • C6H10O
    • Molecular Weight:
    • 98.14 g/mol
    Description
    Cis-3-hexenal is the cis-isomer of 3-hexenal. It has a role as a flavouring agent and a plant metabolite.
    , also known as 3-hexenal or (e)-2-hexanal, belongs to the class of organic compounds known as medium-...
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  • Allyl cyclohexanepropionate
    Allyl cyclohexanepropionate
    • Cat. No.:
    • B1218758
    • CAS No.:
    • 2705-87-5
    • Molecular Formula:
    • C12H20O2
    • Molecular Weight:
    • 196.29 g/mol
    Description
    Allyl 3-cyclohexylpropionate, also known as 2-propenyl cyclohexanepropanoate or allyl hexahydrophenylpropionate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester d...
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  • 2-Pentylthiophene
    2-Pentylthiophene
    • Cat. No.:
    • B1218760
    • CAS No.:
    • 4861-58-9
    • Molecular Formula:
    • C9H14S
    • Molecular Weight:
    • 154.27 g/mol
    Description
    2-Pentylthiophene belongs to the class of organic compounds known as heteroaromatic compounds. Heteroaromatic compounds are compounds containing an aromatic ring where a carbon atom is linked to an hetero atom. ...
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  • Isoamyl Laurate
    Isoamyl Laurate
    • Cat. No.:
    • B1219665
    • CAS No.:
    • 6309-51-9
    • Molecular Formula:
    • C17H34O2
    • Molecular Weight:
    • 270.5 g/mol
    Description
    3-methylbutyl dodecanoate is a fatty acid ester obtained by the formal condensation of dodecanoic acid with 3-methylbutan-1-ol. It has a role as a metabolite. It is functionally related to an isoamylol.
    The C...
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